5-cyclopentyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid
Overview
Description
5-cyclopentyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid (5-CP-DMP-3-CA) is an organic compound belonging to the cyclopentyl-based pyrrole carboxylic acid family. It is a colorless solid that is soluble in organic solvents. 5-CP-DMP-3-CA is a versatile compound with a variety of uses in scientific research and laboratory experiments.
Scientific Research Applications
5-CP-DMP-3-CA is used in a variety of scientific research applications. It is used as a model compound to study the structure-activity relationships of pyrrole carboxylic acids. It is also used as a building block for the synthesis of other compounds with potential applications in medicinal chemistry and drug discovery. 5-CP-DMP-3-CA has been used in the synthesis of a variety of compounds, including pyrrole-based inhibitors of enzymes and receptors, as well as compounds with potential applications in cancer therapy.
Mechanism of Action
The mechanism of action of 5-CP-DMP-3-CA is not well understood. However, it is thought to interact with target proteins and enzymes through hydrogen bonding and hydrophobic interactions. It is also believed to interact with target proteins and enzymes through covalent bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-CP-DMP-3-CA are not well understood. However, it is believed to have potential applications in the treatment of cancer and other diseases. It has been shown to inhibit the growth of cancer cells in vitro and to reduce the expression of certain proteins involved in cancer progression. It has also been shown to modulate the activity of certain enzymes and receptors involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Laboratory Experiments
The main advantage of using 5-CP-DMP-3-CA in laboratory experiments is its versatility. It can be used as a model compound to study the structure-activity relationships of pyrrole carboxylic acids and as a building block for the synthesis of other compounds. It also has potential applications in medicinal chemistry and drug discovery. However, there are some limitations to using 5-CP-DMP-3-CA in laboratory experiments. The mechanism of action of 5-CP-DMP-3-CA is not well understood, and its biochemical and physiological effects are not well characterized.
Future Directions
The future directions of research on 5-CP-DMP-3-CA include further characterization of its biochemical and physiological effects, elucidation of its mechanism of action, and development of compounds with potential applications in medicinal chemistry and drug discovery. Additionally, research could focus on optimizing the reaction conditions and yields for the synthesis of 5-CP-DMP-3-CA, and on developing new synthesis methods for the preparation of other compounds in the cyclopentyl-based pyrrole carboxylic acid family.
Synthesis Methods
5-CP-DMP-3-CA is synthesized through a two-step process. The first step involves the reaction of cyclopentanone with dimethyl acetylenedicarboxylate in the presence of a base catalyst to form the cyclopentyl-based pyrrole carboxylic acid. The second step involves the reaction of the cyclopentyl-based pyrrole carboxylic acid with dimethyl acetylenedicarboxylate in the presence of a base catalyst to form 5-CP-DMP-3-CA. The reaction conditions and yields of the two steps have been optimized for the synthesis of 5-CP-DMP-3-CA.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-cyclopentyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid involves the reaction of cyclopentanone with ethyl acetoacetate to form 5-cyclopentyl-3-oxopentanoic acid, which is then reacted with methylamine to form 5-cyclopentyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid.", "Starting Materials": [ "Cyclopentanone", "Ethyl acetoacetate", "Methylamine" ], "Reaction": [ "Step 1: Cyclopentanone is reacted with ethyl acetoacetate in the presence of a base catalyst to form 5-cyclopentyl-3-oxopentanoic acid.", "Step 2: 5-cyclopentyl-3-oxopentanoic acid is then reacted with methylamine in the presence of a reducing agent to form 5-cyclopentyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid." ] } | |
CAS RN |
2059965-89-6 |
Product Name |
5-cyclopentyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid |
Molecular Formula |
C12H17NO2 |
Molecular Weight |
207.3 |
Purity |
95 |
Origin of Product |
United States |
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